(+/-)-1-(2,4-Dichloro-pyrimidin-5-yl)-propan-1-ol
Cat. No. B8326097
M. Wt: 207.05 g/mol
InChI Key: VGFKLDYKVVSREP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07112676B2
Procedure details
Diisopropylamine (1.10 mL; 7.85 mmol) (Aldrich) was dissolved in freshly distilled tetrahydrofuran (15 mL) and cooled to −78° C. n-Butyllithium (2.5 M in hexanes, 3.10 mL; 7.75 mmol) (Aldrich) was added dropwise and stirring continued for 30 minutes to give a LDA solution. A solution of 2,4-dichloropyrimidine (0.50 g; 3.36 mmol) (Aldrich) in tetrahydrofuran (3 mL) was added to this freshly prepared LDA solution over 12 minutes. After 30 minutes stirring at −78° C., propionaldehyde (0.48 mL; 6.65 mmol) (Aldrich) was added over 6 minutes and stirring continued for another 35 minutes. The reaction was quenched with the addition of 25% aqueous ammonium chloride solution (15 mL) and was then diluted with ethyl acetate and water. The organic phase was washed with a second portion of ammonium chloride solution and then brine, dried over anhydrous sodium sulfate and concentrated. The residue was purified by flash chromatography (Biotage; 40M; 15:85 to 25:75 ethyl acetate-hexanes gradient) to give (±)-1-(2,4-dichloro-pyrimidin-5-yl)-propan-1-ol. (Yield 0.260 g; 37%).
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[N:7]=[C:6]([Cl:8])[CH:5]=[CH:4][N:3]=1.[Li+].CC([N-]C(C)C)C.[CH:17](=[O:20])[CH2:18][CH3:19]>O1CCCC1>[Cl:1][C:2]1[N:7]=[C:6]([Cl:8])[C:5]([CH:17]([OH:20])[CH2:18][CH3:19])=[CH:4][N:3]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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0.5 g
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Type
|
reactant
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Smiles
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ClC1=NC=CC(=N1)Cl
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|
Name
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|
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Quantity
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0 (± 1) mol
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Type
|
reactant
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Smiles
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[Li+].CC(C)[N-]C(C)C
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Name
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|
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Quantity
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3 mL
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|
Type
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solvent
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Smiles
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O1CCCC1
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Step Two
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Name
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|
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Quantity
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0.48 mL
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Type
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reactant
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Smiles
|
C(CC)=O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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-78 °C
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Stirring
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Type
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CUSTOM
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|
Details
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After 30 minutes stirring at −78° C.
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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stirring
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WAIT
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Type
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WAIT
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Details
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continued for another 35 minutes
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Duration
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35 min
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CUSTOM
|
Type
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CUSTOM
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|
Details
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The reaction was quenched with the addition of 25% aqueous ammonium chloride solution (15 mL)
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ADDITION
|
Type
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ADDITION
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Details
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was then diluted with ethyl acetate and water
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WASH
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Type
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WASH
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Details
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The organic phase was washed with a second portion of ammonium chloride solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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brine, dried over anhydrous sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was purified by flash chromatography (Biotage; 40M; 15:85 to 25:75 ethyl acetate-hexanes gradient)
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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|
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Type
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product
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Smiles
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ClC1=NC=C(C(=N1)Cl)C(CC)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
